Cas no 7462-38-6 ( )

• Product Name: &nbsp
• CAS No: 7462-38-6
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• CID: 979515
• PubChem ID: 344921
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-benzoyloxy-1,2,5,6-tetrahydroxyhexan-3-yl) benzoate
• NSC402078
• NSC-402078
• DTXSID60322811
• 7462-38-6
•  

• Inchi： 1S/C20H22O8/c21-11-15(23)17(27-19(25)13-7-3-1-4-8-13)18(16(24)12-22)28-20(26)14-9-5-2-6-10-14/h1-10,15-18,21-24H,11-12H2
• InChI Key： MZTIRQSLCJMRKT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(CO)O)C(C(CO)O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 390.13146766g/mol
• Monoisotopic Mass: 390.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 134Ų